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Compound of Interest

Compound Name: Clorprenaline D7

Cat. No.: B8088871 Get Quote

Essential Safety and Handling Guide for
Clorprenaline D7
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Clorprenaline D7 in a laboratory setting. The information is tailored

for researchers, scientists, and professionals in drug development to ensure safe handling and

maintain laboratory integrity.

Hazard Identification and GHS Classification
There is conflicting information in commercially available Safety Data Sheets (SDS) for

Clorprenaline D7. It is recommended to handle this compound with caution, adhering to the

more stringent safety precautions outlined below.
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Hazard Statement GHS Classification Source

Harmful if swallowed Acute Toxicity 4 (Oral)
CDN Isotopes SDS[1],

PubChem

Causes serious eye irritation Eye Irritation 2A
CDN Isotopes SDS[1],

PubChem

May be harmful if absorbed

through skin
- CDN Isotopes SDS[1]

May cause skin irritation - CDN Isotopes SDS[1]

May be harmful if inhaled - CDN Isotopes SDS[1]

May cause respiratory tract

irritation
- CDN Isotopes SDS

Not classified as hazardous - Cayman Chemical SDS

Toxicological and Physical Data
Property Value Source

Molecular Formula C₁₁H₉D₇ClNO

Molecular Weight 220.75 g/mol

CAS Number 2748354-86-9

Appearance Solid

Solubility Soluble in Chloroform

LD50 (Oral, Rat) of unlabeled

Clorprenaline
445 mg/kg

LD50 (Oral, Mouse) of

unlabeled Clorprenaline
550 mg/kg

Storage Temperature
Room temperature or -20°C for

long-term stability
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Note: No established Occupational Exposure Limits (OELs) were found for Clorprenaline D7.

In the absence of specific limits, it is crucial to minimize exposure and adhere to the principle of

ALARA (As Low As Reasonably Achievable).

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Clorprenaline D7. The following table

outlines the required PPE for various laboratory operations.

Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

transferring solid

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Use in a certified

chemical fume

hood

Preparing

solutions

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Use in a certified

chemical fume

hood

Handling

solutions

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required if

handled in a

fume hood

Cleaning spills
Chemical safety

goggles

Heavy-duty nitrile

or butyl rubber

gloves

Impervious gown

or apron over lab

coat

Air-purifying

respirator with

appropriate

cartridges if spill

is large or

outside of a fume

hood

Operational Plans: Experimental Protocols
General Handling and Weighing

Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean

and uncluttered. Assemble all necessary equipment, including spatulas, weigh boats, and
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pre-labeled containers.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Weighing: Perform all weighing operations within a chemical fume hood to minimize

inhalation exposure. Use a microbalance with a draft shield for accuracy and to contain the

solid.

Transfer: Carefully transfer the weighed solid to a labeled container. Use a funnel for

transferring into vessels with narrow openings.

Cleaning: After transfer, decontaminate the spatula and weigh boat with an appropriate

solvent (e.g., 70% ethanol) and dispose of the waste properly. Wipe down the work surface

of the fume hood.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Solution Preparation
Solvent Selection: Clorprenaline D7 is soluble in chloroform.

Procedure:

Within a chemical fume hood, add the weighed Clorprenaline D7 solid to a volumetric

flask.

Add a small amount of the chosen solvent to dissolve the solid, swirling gently.

Once dissolved, add the solvent to the calibration mark of the volumetric flask.

Cap the flask and invert several times to ensure a homogenous solution.

Storage: Store the solution in a tightly sealed, clearly labeled container at the recommended

temperature. Protect from light if the compound is light-sensitive.

Emergency Procedures
Spill Response
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Evacuate: If the spill is large or outside a fume hood, evacuate the immediate area.

Alert: Inform your supervisor and laboratory safety officer.

Contain: For small spills within a fume hood, contain the spill with absorbent pads.

Clean-up:

Wear appropriate PPE, including chemical safety goggles and heavy-duty gloves.

Cover the spill with an absorbent material.

Carefully collect the absorbed material into a labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Ventilate: Ensure the area is well-ventilated.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops.

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention

immediately.

Disposal Plan
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All waste containing Clorprenaline D7, including contaminated PPE, empty containers, and

cleaning materials, must be disposed of as hazardous chemical waste.

Segregation: Collect all Clorprenaline D7 waste in a dedicated, labeled, and sealed

hazardous waste container. Do not mix with other waste streams unless compatible.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name "Clorprenaline D7".

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pick-up and disposal by a licensed professional waste disposal service

in accordance with local, state, and federal regulations.

Visual Workflow Guides
The following diagrams illustrate the key operational workflows for handling Clorprenaline D7.
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Caption: Workflow for the safe handling and preparation of Clorprenaline D7 solutions.
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Caption: Decision workflow for responding to a Clorprenaline D7 spill.
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Caption: Procedural workflow for the proper disposal of Clorprenaline D7 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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